Cas no 4080-83-5 (3-(3-Acetamidophenyl)propanoic acid)

• Product name: 3-(3-Acetamidophenyl)propanoic acid
• CAS No: 4080-83-5
• MF: C₁₁H₁₃NO₃
• MW: 207.22582
• MDL: MFCD10026745
• CID: 836403
• PubChem ID: 13012499

3-(3-Acetamidophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Acetamidophenyl)propanoic acid
• Benzenepropanoic acid, 3-(acetylamino)-
• 3-(3-Acetamino-phenyl)-propionsaeure
• 3-(3-acetylamino-phenyl)-propionic acid
• 3-(3-Acetylamino-phenyl)-propionsaeure
• 3-acetamidohydrocynnamic acid
• 3-Acetamino-hydrozimtsaeure
• AGN-PC-00KGE4
• AK-42185
• CTK8C6756
• KB-144951
• 3-(Acetylamino)benzenepropanoic acid

• MDL： MFCD10026745
• Inchi： InChI=1S/C11H13NO3/c1-8(13)12-10-4-2-3-9(7-10)5-6-11(14)15/h2-4,7H,5-6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： NXVJTIYWMPQVFS-UHFFFAOYSA-N
• SMILES： CC(NC1=CC=CC(CCC(O)=O)=C1)=O

Computed Properties

• Exact Mass: 207.08959
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids